6-Amino-2-[(4-methylbenzyl)thio]-4(3H)-pyrimidinone

• IUPAC Name: 4-amino-2-[(4-methylphenyl)methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H13N3OS/c1-8-2-4-9(5-3-8)7-17-12-14-10(13)6-11(16)15-12/h2-6H,7H2,1H3,(H3,13,14,15,16)
• InChI Key: OQQZKAPKMXBJSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C12H13N3OS
• DSSTOX Substance ID: DTXSID80389744
• Molecular Weight: 247.32 g/mol
• Solubility: 13.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 166751-35-5

Description

6-Amino-2-[(4-methylbenzyl)thio]-4(3H)-pyrimidinone (abbreviated as 6-AMT) is an organic compound that has been studied for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and biochemistry. 6-AMT is a commercially available compound and is used as a starting material for the synthesis of various compounds. Its structure consists of an amine group, a thiol group, and a pyrimidine ring. 6-AMT is a versatile molecule that has been studied for its potential applications in the fields of medicinal chemistry and biochemistry.

Scientific Research Applications

Interferon Induction and Immunotherapy

2-Amino-5-bromo-6-phenyl-4(3H)-pyrimidinone (ABPP) has been explored for its potential as an interferon inducer and an immunotherapeutic agent in cancer treatment. In a Phase I study, ABPP was administered to patients with various forms of cancer. The study found that while no consistent induction of interferon occurred, one patient with malignant melanoma exhibited signs of tumor regression. This suggests a potential avenue for the use of similar compounds in cancer immunotherapy, highlighting the importance of further studies to determine the antitumor activity of this class of agents (Rios et al., 1986).

Metabolic Pathways and Carcinogenesis

Compounds such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), closely related to the chemical structure , have been extensively studied for their role in carcinogenesis. These studies have provided insight into the metabolic pathways of these compounds and their potential mutagenic and carcinogenic effects. Understanding the metabolism and bioavailability of these compounds is crucial for evaluating their potential risks and benefits in medical research and treatment (Vanhaecke et al., 2008).